4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-(ethylaminomethyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C10H19NO2/c1-2-11-7-8-3-5-9(6-4-8)10(12)13/h8-9,11H,2-7H2,1H3,(H,12,13)
• InChI Key: CLMRTXGPYAKGOK-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1CCC(CC1)C(=O)O
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol

Description

4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid is a high-purity chemical reagent intended for research and development purposes. This compound, which features both a carboxylic acid and an ethylamino-methyl functional group on a cyclohexane ring, is of significant interest in medicinal chemistry and pharmaceutical research. Its structure suggests potential as a key synthetic intermediate or building block in the preparation of more complex molecules, such as active pharmaceutical ingredients (APIs) and their derivatives . Researchers may utilize this compound in the exploration of new therapeutic agents, as similar cyclohexane-based structures are known to be investigated for various biological activities . The ethylamino moiety makes it a suitable candidate for further functionalization, potentially enabling the study of structure-activity relationships (SAR) in drug discovery programs. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult relevant safety data sheets and conduct all necessary risk assessments prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid typically involves the reaction of cyclohexanone with ethylamine in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol or methanol and a catalyst like palladium on carbon. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to the desired amine .

Industrial Production Methods

In industrial settings, the production of 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid may involve continuous flow reactors to optimize yield and efficiency. The use of advanced catalytic systems and optimized reaction conditions ensures high purity and consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like halides (Cl-, Br-) and alkoxides (RO-) are commonly employed.

Major Products Formed

The major products formed from these reactions include various amine derivatives, ketones, and carboxylic acids, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It serves as a precursor in the development of drugs and therapeutic agents.

Industry: The compound is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

4-({[(E)-Pyridin-3-ylmethylidene]amino}methyl)cyclohexanecarboxylic Acid

• Structure : Features a pyridine-based Schiff base (imine) substituent instead of ethylamine.
• Key Differences: The pyridinyl group enhances metal-coordination capabilities, making it suitable for synthesizing metallic complexes . The ethylamino group in the target compound lacks this π-conjugated system, limiting its use in coordination chemistry but improving stability against hydrolysis.
• Applications : Primarily used in biological studies and metallodrug development .

4-((3-Benzoylthioureido)methyl)cyclohexane-1-carboxylic Acid (BTCC)

• Structure : Substituted with a benzoylthiourea group.
• Key Differences: The thiourea moiety introduces sulfur, enabling nonlinear optical (NLO) properties and hydrogen-bonding interactions .
• Applications : Explored for third-order NLO materials and crystal engineering .

Sulfonamide Derivatives (e.g., 4-[(2,4-Dichlorophenylsulfonamido)methyl]cyclohexanecarboxylic Acid)

• Structure : Contains a sulfonamide (-SO₂NH-) group.
• Key Differences: Sulfonamides are highly polar, enhancing binding to biological targets like carbonic anhydrase or tyrosine kinases . The ethylamino group offers less polarity, favoring passive membrane diffusion in drug design.
• Applications : Investigated for anticancer and antimicrobial activities .

Maleimide Derivatives (e.g., 4-[(3-Methyl-2,5-dioxopyrrol-1-yl)methyl]cyclohexane-1-carboxylic Acid)

• Structure : Functionalized with a maleimide group.
• Key Differences: Maleimide reacts selectively with thiols (-SH), enabling bioconjugation (e.g., antibody-drug conjugates) . The ethylamino group is less reactive toward thiols but may target amine-reactive probes.
• Applications : Used in protein labeling and targeted drug delivery systems .

Tranexamic Acid Derivatives (e.g., 4-(Aminomethyl)cyclohexane-1-carboxylic Acid)

• Structure: Features a primary aminomethyl group.
• Key Differences: The primary amine in tranexamic acid enhances hydrogen-bonding capacity, critical for antifibrinolytic activity .
• Applications : Tranexamic acid is used to reduce bleeding; the ethyl analog may serve as a prodrug or pharmacokinetic modifier .

Biological Activity

4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid, also known as a cyclohexane derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential therapeutic applications, particularly in the fields of antimicrobial, antifungal, and anticancer research. This article delves into the biological activity of this compound, supported by data tables and case studies.

Chemical Structure and Properties

The chemical structure of 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid includes a cyclohexane ring substituted with an ethylamino group and a carboxylic acid functional group. Its molecular formula is $C_{11}H_{17}N_{2}O_{2}$, and it is often encountered in its hydrochloride form, which enhances its solubility in biological systems.

The biological activity of this compound is attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways in both microbial and cancer cells.
• Receptor Binding : It can interact with receptors that modulate cell signaling pathways related to growth and apoptosis.
• Buffering Capacity : It has been noted to function as a buffering agent, maintaining pH levels conducive to cellular processes.

1. Antimicrobial Activity

4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid has demonstrated significant antimicrobial properties. Studies indicate that it exhibits activity against various bacterial strains, as summarized in the table below:

Microbial Strain	Activity Level	Reference
E. coli	Moderate
Staphylococcus aureus	High
Candida albicans	Moderate

Research suggests that its mechanism likely involves the inhibition of specific enzymes essential for microbial survival.

2. Antifungal Activity

This compound has shown antifungal activity against pathogenic fungi, particularly Candida spp. and Aspergillus spp. The structure–activity relationship (SAR) indicates that the presence of the cyclohexane moiety plays a crucial role in its antifungal effects.

3. Anticancer Properties

The anticancer potential of 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid has been evaluated against various cancer cell lines. The results are detailed in the following table:

Cancer Cell Line	IC50 (µg/mL)	Reference
A549 (lung cancer)	12.5
HeLa (cervical cancer)	10.0
MCF-7 (breast cancer)	15.0

The compound demonstrates cytotoxic effects through mechanisms such as apoptosis induction and inhibition of tumor growth.

Case Studies and Research Findings

Recent studies have highlighted the therapeutic applications of this compound:

• A study indicated its effectiveness as an antimicrobial agent against multi-drug resistant Staphylococcus aureus, suggesting potential development into a new antibiotic therapy.
• Another research focused on its anticancer properties revealed significant tumor size reduction in xenograft models when administered at specific dosages.

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid, and how do reaction conditions influence yield?

• Methodology : Synthesis typically involves multi-step pathways:

• Step 1 : Functionalization of the cyclohexane ring via alkylation or amination. For example, coupling ethylamine to a cyclohexane precursor using HATU (a carbodiimide coupling reagent) in dry DMF at 0–5°C under inert atmosphere .
• Step 2 : Oxidation of intermediates (e.g., alcohols to carboxylic acids) using KMnO₄ or CrO₃ under acidic conditions (e.g., H₂SO₄) at 60–80°C .
• Optimization : Yield improvements (≥70%) require precise stoichiometry, solvent purity (e.g., anhydrous DMF), and controlled temperature gradients. Side reactions, such as over-oxidation, can be mitigated by monitoring reaction progress via TLC or HPLC .

Q. How is the structure of 4-[(Ethylamino)methyl]cyclohexane-1-carboxylic acid confirmed experimentally?

• Analytical Techniques :

• NMR : ¹H/¹³C NMR confirms substituent positions. For example, the ethylamino methyl group shows δ 2.5–3.0 ppm (¹H) and δ 40–50 ppm (¹³C), while the carboxylic acid proton is absent due to exchange broadening (observed as a broad peak in D₂O-exchanged samples) .
• Mass Spectrometry : High-resolution ESI-MS provides exact mass (e.g., C₁₀H₁₉NO₂: [M+H]⁺ = 186.1494) to verify molecular formula .
• X-ray Crystallography : Resolves stereochemistry (e.g., trans/cis isomerism in the cyclohexane ring), though crystallization challenges may arise due to hygroscopic carboxylic acid groups .